Cas no 68373-14-8 (Sulbactam)

• Product Name: Sulbactam
• CAS No: 68373-14-8
• MF: C₈H₁₁NO₅S
• MW: 233.241641283035
• MDL: MFCD00867005
• CID: 58763
• PubChem ID: 135727108
• Update Time: 2025-12-31

Sulbactam Chemical and Physical Properties

Names and Identifiers

• Sulbactam
• (2S, 5R)-3,3-dimethyl-7-oxo-4-thia- 1-azabicyclo[3. 2. 0]heptane-2-carboxylic acid 4,4-dioxide
• penicillanic acid sulfone
• penicillanic acid 1,1-dioxide
• (2S,5R)-3,3-dimethyl-4,4,7-trioxo-4λ⁶-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• (2S,5R)-3,3-Dimethyl-7-oxo-4-thia-1-azabicyclo-[3.2.0]heptane-2-carboxylic acid 4,4-dioxide
• CP45899
• Sulbactam Acid
• (2S-Cis)-3,3-Dimethyl-7-Oxo-4-Thia-1-Azabicyclo[3,2,0]Heptane-2-Carboxylic Acid 4,4-Dioxide
• (2S-Cis)-3,3-Dimethyl-7-Oxy-4-Sulph-1-Aza Dicyclo[3,2,0]Heptane-2-Carboxylic Acid 4,4-Dioxide
• 4,4-dioxopenicillanic acid
• 6,6-dihydropenicillanic acid S,S-dioxide
• DSSTox_CID_3605
• penicillanic acid S,S-dioxide
• Sulbactam free acid
• Sulbactamum
• UNII-S4TF6I2330
• Betamaze
• CP-45,899
• Penicillanic acid dioxide
• Sulbactam acid (base)
• (2S,5R)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid 4,4-dioxide
• CP 45899
• (2S-Cis)-3,3-Dimethyl-7-Oxo-4-Thia-1-Azabicyclo[3,2,0]Heptane-2-Carboxylic Acid 4,4-Dioxide; (2S-Cis)-3,3-Dimethyl-7-Oxy-4-Sulph-1-Aza Dicyclo[3,2,0]Heptane-2-Carboxylic Acid 4,4-Dioxide
• S4TF6I2330
• Sulbactam;Penicillanic acid sulfone
• (2S,5R)-3,3-Dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid 4,4-dioxide
• Sulbactam [INN:BAN]
• Sulbactamum [INN-Latin]
• DSSTox_RID_77104
• (2S,5R)-3,3-
• Sulbactam (INN)
• SULBACTAM [MI]
• Sulbactamum (INN-Latin)
• Sulbactam,(S)
• NSC 759886
• Tox21_113642_1
• C07770
• Betamaze sodium salt;CP45899 sodium salt
• SCHEMBL47781
• HMS3651C06
• AKOS004119988
• (2S,5R)-3,3-Dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptan-2-carbonsaeure 4,4-dioxid
• S0868
• (2S,5R)-3,3-dimethyl-4,4,7-trioxo-4lambda6-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• HMS2269A12
• DB09324
• Sulbactam for peak identification, European Pharmacopoeia (EP) Reference Standard
• CHEMBL403
• AC-18973
• EN300-122646
• FKENQMMABCRJMK-RITPCOANSA-N
• Sulfone, Penicillanic Acid
• CHEBI:9321
• SR-01000760610-2
• SULTAMICILLIN IMPURITY A [EP IMPURITY]
• SULBACTAM (USP-RS)
• EINECS 269-878-2
• Tox21_113642
• NCGC00159487-06
• BCP13271
• (2S,5R)-3,3-dimethyl-4,4,7-trioxo-4$l^{6}-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• BDBM50021954
• CAS-68373-14-8
• HY-B0334
• 0RN
• AB00698109-08
• CP-458992
• EX-A2000
• D08533
• SULBACTAM [USP-RS]
• (2S,5R)?-?3,3-?dimethyl-?7-?oxo-?4-?thia-?1-?azabicyclo[3.2.0]?heptane-?2-?carboxylic acid 4,4-dioxide
• SULBACTAM (MART.)
• Sulbactam 100 microg/mL in Acetonitrile
• SULBACTAM [INN]
• Sulbactam, analytical reference material
• (S)-3,3-Dimethyl-7-(R)-oxo-4,4-dioxo-4lambda*6*-thia-1-aza-bicyclo[3.2.0]heptane-2-carboxylic acid
• Q423393
• SULTAMICILLIN IMPURITY A (EP IMPURITY)
• 3,3-Dimethyl-4,4,7-trioxo-4lambda*6*-thia-1-aza-bicyclo[3.2.0]heptane-2-carboxylic acid
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,3,3-dimethyl-7-oxo-, 4,4-dioxide, (2S,5R)-
• MFCD00867005
• CP-45899
• 2,2-dimethyl-1,1-dioxidopenam-3alpha-carboxylic acid
• MLS001048859
• MLS001304017
• NCGC00159336-05
• 68373-14-8 (free acid)
• NCGC00159336-02
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-,4,4-dioxide, (2S, cis)
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-, 4,4-dioxide, (2S-cis)-
• SR-01000760610-3
• (2S,5R)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid4,4-dioxide
• NS00007741
• Sulbactam, European Pharmacopoeia (EP) Reference Standard
• 68373-14-8
• SULBACTAM [WHO-DD]
• BS167314
• NSC-759886
• AB00698109-06
• SMR000387064
• NCGC00159336-03
• Sulbactam (sodium salt)
• HMS2090E07
• Sulbactam; Sulbactam Acid
• KS-5198
• HMS3715B09
• Z1563146038
• SULBACTAM [VANDF]
• (2S,5R)-3,3-Dimethyl-4,4,7-trioxo-4lambda*6*-thia-1-aza-bicyclo[3.2.0]heptane-2-carboxylic acid
• A836122
• DTXSID1023605
• DTXCID503605
• J01CG01
• 3,3-Dimethyl-4,4,7-trioxo-4lambda*6*-thia-1-aza-bicyclo[3.2.0]heptane-2-carboxylic acid (Sulbactam)
• SR-01000760610
• GTPL10769
• AB00698109_09
• CCG-221124
• s1958
• (2S,5R)-3,3-dimethyl-4,4,7-tris(oxidanylidene)-4$l^{6}-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• (2S,5R)-3,3-Dimethyl-4,4,7-trioxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• Sulbactam, United States Pharmacopeia (USP) Reference Standard
• SULBACTAM [MART.]
• BRD-K44133266-001-10-0
• BRD-K44133266-236-02-9
• (2S,5R)-3,3-dimethyl-4,4,7-trioxo-4
• BBL033518
• STK801889
• E6-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid

• MDL： MFCD00867005
• Inchi： 1S/C8H11NO5S/c1-8(2)6(7(11)12)9-4(10)3-5(9)15(8,13)14/h5-6H,3H2,1-2H3,(H,11,12)/t5-,6+/m1/s1
• InChI Key： FKENQMMABCRJMK-RITPCOANSA-N
• SMILES： S1([C@@H]2CC(N2[C@@H](C(=O)O)C1(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 233.03600
• Monoisotopic Mass: 233.035793
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1
• Topological Polar Surface Area: 100

Experimental Properties

• Color/Form: White crystalline solid
• Density: 1.6±0.1 g/cm3
• Melting Point: 156°C(dec.)(lit.)
• Boiling Point: 567.7±50.0 °C at 760 mmHg
• Flash Point: 297.1±30.1 °C
• Refractive Index: 1.605
• Solubility: H2O: ≥18mg/mL
• Water Partition Coefficient: Soluble in water at 18mg/ml
• PSA: 100.13000
• LogP: 0.22370
• Merck: 8889
• Specific Rotation: +233.0° - +241.0° (c=1, H2O)
• Optical Activity: [α]/D ≥+225°, c = 1 in H2O
• Solubility: Soluble in water.
• Vapor Pressure: 0.0±3.4 mmHg at 25°C

Sulbactam Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 24/25
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Other Chemical Reagents

Additional information on Sulbactam

Introduction to Sulbactam (CAS No. 68373-14-8) and Its Recent Applications in Pharmaceutical Research

Sulbactam, chemically known by the compound identifier CAS No. 68373-14-8, is a β-lactamase inhibitor that has garnered significant attention in the field of pharmaceutical research and development. This compound plays a pivotal role in enhancing the efficacy of β-lactam antibiotics by inhibiting the action of β-lactamases, which are enzymes produced by bacteria that can degrade these antibiotics. The strategic use of Sulbactam has opened new avenues in the treatment of multidrug-resistant bacterial infections, making it a cornerstone in modern antimicrobial therapy.

The mechanism of action of Sulbactam is intricately linked to its ability to bind to and inhibit β-lactamases. These enzymes are responsible for conferring resistance to β-lactam antibiotics such as penicillins and cephalosporins. By binding to the active site of these enzymes, Sulbactam prevents the hydrolysis of the β-lactam ring, thereby restoring the antibacterial activity of co-administered antibiotics. This synergistic effect has been particularly valuable in treating infections caused by Gram-negative bacteria, which often exhibit high levels of β-lactamase production.

Recent advancements in the understanding of bacterial resistance mechanisms have highlighted the importance of combination therapies involving Sulbactam. For instance, studies have demonstrated that the co-administration of Sulbactam with ampicillin or piperacillin significantly reduces the emergence of resistant bacterial strains. This approach not only enhances treatment outcomes but also mitigates the development of antibiotic resistance, a growing concern in global healthcare.

The pharmaceutical industry has leveraged these findings to develop novel fixed-dose combinations (FDCs) that integrate Sulbactam with other antibiotics. These FDCs have shown promising results in clinical trials, offering a convenient and effective treatment option for patients suffering from severe bacterial infections. The versatility of Sulbactam in combination with different classes of antibiotics underscores its therapeutic value and broad applicability.

Moreover, research into the structural and functional aspects of Sulbactam has led to the identification of new derivatives with enhanced properties. These derivatives exhibit improved solubility, stability, and pharmacokinetic profiles, making them more suitable for clinical use. For example, modifications to the molecular structure have resulted in compounds that demonstrate broader spectrum activity against a range of bacterial pathogens.

The impact of Sulbactam extends beyond its direct antimicrobial effects. It has also been explored as a tool for studying bacterial resistance mechanisms at a molecular level. By inhibiting β-lactamases, researchers can better understand how bacteria develop resistance to antibiotics and identify potential targets for novel therapeutic strategies. This research is crucial for addressing the growing challenge of antibiotic resistance and developing sustainable solutions for infectious diseases.

In conclusion, Sulbactam (CAS No. 68373-14-8) remains a vital component in modern antimicrobial therapy due to its ability to enhance the efficacy of β-lactam antibiotics and combat multidrug-resistant bacterial infections. The ongoing research into its mechanisms of action and novel derivatives continues to expand its therapeutic applications. As our understanding of bacterial resistance evolves, Sulbactam will undoubtedly play an increasingly significant role in shaping future strategies for infectious disease management.